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Maglifloenone Maglifloenone
Brand Name: Vulcanchem
CAS No.: 82427-77-8
VCID: VC0031609
InChI: InChI=1S/C22H26O6/c1-12-15(13-6-17(24-2)21(27-5)18(7-13)25-3)8-14-10-22(12)11-19(26-4)16(23)9-20(22)28-14/h6-7,9,11-12,14-15H,8,10H2,1-5H3/t12-,14+,15+,22-/m1/s1
SMILES: CC1C(CC2CC13C=C(C(=O)C=C3O2)OC)C4=CC(=C(C(=C4)OC)OC)OC
Molecular Formula: C22H26O6
Molecular Weight: 386.4 g/mol

Maglifloenone

CAS No.: 82427-77-8

Reference Standards

VCID: VC0031609

Molecular Formula: C22H26O6

Molecular Weight: 386.4 g/mol

Maglifloenone - 82427-77-8

CAS No. 82427-77-8
Product Name Maglifloenone
Molecular Formula C22H26O6
Molecular Weight 386.4 g/mol
IUPAC Name (1S,8S,10S,11R)-3-methoxy-11-methyl-10-(3,4,5-trimethoxyphenyl)-7-oxatricyclo[6.3.1.01,6]dodeca-2,5-dien-4-one
Standard InChI InChI=1S/C22H26O6/c1-12-15(13-6-17(24-2)21(27-5)18(7-13)25-3)8-14-10-22(12)11-19(26-4)16(23)9-20(22)28-14/h6-7,9,11-12,14-15H,8,10H2,1-5H3/t12-,14+,15+,22-/m1/s1
Standard InChIKey JXWKCIXVIBYKKR-IRJBIMHASA-N
Isomeric SMILES C[C@@H]1[C@H](C[C@H]2C[C@@]13C=C(C(=O)C=C3O2)OC)C4=CC(=C(C(=C4)OC)OC)OC
SMILES CC1C(CC2CC13C=C(C(=O)C=C3O2)OC)C4=CC(=C(C(=C4)OC)OC)OC
Canonical SMILES CC1C(CC2CC13C=C(C(=O)C=C3O2)OC)C4=CC(=C(C(=C4)OC)OC)OC
Appearance Powder
PubChem Compound 21723002
Last Modified Nov 11 2021
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